5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide
Overview
Description
5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide, also known as BML-210, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has a molecular weight of 365.3 g/mol.
Scientific Research Applications
5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Inflammation research has shown that this compound can reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and prevent the accumulation of amyloid-beta, a protein that is associated with Alzheimer's disease.
Mechanism of Action
The mechanism of action of 5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. In inflammation research, this compound has been shown to inhibit the activity of COX-2, which is an enzyme that is involved in the production of prostaglandins, a group of signaling molecules that promote inflammation. In neurodegenerative disease research, this compound has been shown to activate the Nrf2/ARE pathway, which is a signaling pathway that plays a key role in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and cell cycle arrest in cancer cells. In inflammation research, this compound has been shown to reduce the production of prostaglandins and other inflammatory mediators. In neurodegenerative disease research, this compound has been shown to protect neurons from oxidative stress and prevent the accumulation of amyloid-beta.
Advantages and Limitations for Lab Experiments
5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide has several advantages for lab experiments, including its high potency and selectivity, its ability to cross the blood-brain barrier, and its low toxicity. However, there are also some limitations to using this compound in lab experiments, including its limited solubility in aqueous solutions and its high cost.
Future Directions
There are several future directions for the study of 5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide. In cancer research, future studies could focus on the development of this compound as a potential anticancer drug and the identification of its molecular targets. In inflammation research, future studies could focus on the development of this compound as a potential anti-inflammatory drug and the identification of its mechanism of action. In neurodegenerative disease research, future studies could focus on the development of this compound as a potential neuroprotective agent and the identification of its therapeutic targets.
properties
IUPAC Name |
5-bromo-N-(4-ethoxyphenyl)-2-methoxy-3-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18BrNO3/c1-4-22-14-7-5-13(6-8-14)19-17(20)15-10-12(18)9-11(2)16(15)21-3/h5-10H,4H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYYYZYKGSNODTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=C(C(=CC(=C2)Br)C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18BrNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.